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Compound of Interest

Compound Name: Tri-valine

Cat. No.: B2429625 Get Quote

This guide provides essential safety and logistical information for the proper disposal of valine

and its related compounds in a laboratory setting. The following procedures are designed to

ensure the safety of researchers and compliance with standard laboratory waste management

practices.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle the chemical substance with

appropriate care. Although L-Valine is generally considered non-hazardous, good laboratory

practices should always be observed.[1]

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the compound in a well-ventilated area. For powdered forms, a chemical

fume hood is recommended to prevent inhalation of dust.[2]

Spill Management: In the event of a spill, avoid generating dust. The spilled material should

be carefully swept into a designated and labeled waste container.[2] The spill area should

then be cleaned with a damp cloth. All materials used for spill cleanup must be treated as

hazardous waste.[3][4]
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The disposal of valine and its derivatives should adhere to your institution's specific waste

management guidelines and local regulations. The following is a general step-by-step guide for

the disposal of solid chemical waste.

Waste Identification and Segregation:

Treat all laboratory chemical waste as hazardous unless it has been confirmed to be non-

hazardous.[4]

Collect waste valine in a designated, clearly labeled, and sealed container.

Do not mix with other waste streams unless their compatibility has been verified to avoid

potentially violent reactions or the emission of flammable or poisonous gases.[4][5]

Container Management:

Use a container that is in good condition, with no leaks or cracks, and has a secure cap.[3]

[5]

The container must be compatible with the chemical waste. For instance, acids should not

be stored in metal containers.[5][6]

Ensure the container is properly labeled with a fully completed hazardous waste tag,

identifying the contents by percent or volume, even for non-hazardous components.[3][5]

Storage in a Satellite Accumulation Area (SAA):

Store the waste container in a designated SAA at or near the point of generation.[5][7]

The SAA must be inspected weekly for any signs of leakage.[5]

Waste can be accumulated for up to 9-12 months, provided the total volume does not

exceed 55 gallons of hazardous waste or one quart of acutely toxic chemical waste.[3][4]

[7]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.[7]

Provide the waste contractor with the Safety Data Sheet (SDS) to ensure safe handling

and disposal.

Empty Container Disposal:

Empty containers that held the chemical should be triple-rinsed with a suitable solvent.[8]

The rinsate must be collected and treated as hazardous waste.[8][9]

After triple-rinsing, deface the original chemical label and the container may be disposed

of as regular trash or recycled, in accordance with institutional policy.[4][8]

Quantitative Data: L-Valine Properties
The following table summarizes the key quantitative data for L-Valine, which is presumed to be

the primary component of "Tri-valine."

Property Value

Molecular Formula C5H11NO2

Molecular Weight 117.15 g/mol [10][11][12]

Appearance White crystalline powder[1][10]

Melting Point 315 °C / 599 °F (decomposes)[10]

Specific Gravity 1.230[10]

Water Solubility 85 g/L at 25°C[13][14]

pKa (carboxyl) 2.32[13][14]

pKa (amino) 9.62[13][14]
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To ensure proper disposal, a waste characterization must be performed to determine if the

chemical waste is hazardous according to the Resource Conservation and Recovery Act

(RCRA).[15][16][17]

Objective: To determine if the waste exhibits any of the four hazardous waste characteristics:

ignitability, corrosivity, reactivity, or toxicity.

Methodology:

Ignitability Test:

Procedure: Determine the flashpoint of the liquid waste using a Pensky-Martens Closed

Cup Tester. For solids, assess if it is capable of causing fire through friction, absorption of

moisture, or spontaneous chemical changes and, when ignited, burns so vigorously and

persistently that it creates a hazard.

Hazardous Criteria: A liquid with a flashpoint less than 60°C (140°F), or a solid that is

easily ignitable.

Corrosivity Test:

Procedure: Measure the pH of the aqueous waste using a calibrated pH meter.

Hazardous Criteria: A pH less than or equal to 2, or greater than or equal to 12.5.

Reactivity Test:

Procedure: Assess the stability of the waste. Determine if it reacts violently with water,

forms potentially explosive mixtures with water, or generates toxic gases, vapors, or fumes

when mixed with water.

Hazardous Criteria: The waste is unstable, reacts violently with water, or generates toxic

gases.

Toxicity Test (Toxicity Characteristic Leaching Procedure - TCLP):

Procedure: This laboratory procedure (EPA Method 1311) is designed to simulate the

leaching a waste will undergo if disposed of in a landfill.[18] The resulting leachate is
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analyzed for the presence of specific contaminants.

Hazardous Criteria: If the concentration of any of the regulated contaminants in the

leachate exceeds the regulatory limits.

Visual Guide to Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste.
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Start: Chemical Waste Generation

Waste Characterization

Disposal Pathway

Chemical Waste Generated

Is the chemical identity known?

Is it a listed hazardous waste?

Yes

Perform Waste Characterization Test (Ignitability, Corrosivity, Reactivity, Toxicity)

No

No

Dispose as Hazardous Waste:
- Segregate by compatibility

- Use labeled, sealed container
- Store in SAA

- Contact EHS for pickup

Yes

Does it exhibit hazardous characteristics?

Yes

Dispose as Non-Hazardous Solid Waste:
- Use labeled, sealed container
- Follow institutional guidelines

No

Click to download full resolution via product page

Caption: Decision workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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